molecular formula C12H16ClNO B8333743 4-(3-(Chloromethyl)-2-methylphenyl)morpholine

4-(3-(Chloromethyl)-2-methylphenyl)morpholine

Cat. No.: B8333743
M. Wt: 225.71 g/mol
InChI Key: ZEWXVIBTYMBWEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3-(Chloromethyl)-2-methylphenyl)morpholine is a useful research compound. Its molecular formula is C12H16ClNO and its molecular weight is 225.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H16ClNO

Molecular Weight

225.71 g/mol

IUPAC Name

4-[3-(chloromethyl)-2-methylphenyl]morpholine

InChI

InChI=1S/C12H16ClNO/c1-10-11(9-13)3-2-4-12(10)14-5-7-15-8-6-14/h2-4H,5-9H2,1H3

InChI Key

ZEWXVIBTYMBWEF-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC=C1N2CCOCC2)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

(2-methyl-3-morpholinophenyl)methanol (0.468 g, 2.26 mmol) was dissolved in dry DCM (14 mL) with triethylamine (0.669 mL, 4.82 mmol) and this stirred solution was cooled at 0° C. in an ice bath. Mesyl chloride (0.415 g, 3.62 mmol) was added dropwise and the reaction was allowed to reach rt overnight. The mixture was diluted in DCM (25 mL), washed with water (20 mL) and the water re-extracted with DCM (20 mL). The combined organics were dried over Na2SO4, filtered and the solvent removed under vacuum to afford 4-(3-(chloromethyl)-2-methylphenyl)morpholine as a crude oil (0.5 g, 98% yield).
Name
(2-methyl-3-morpholinophenyl)methanol
Quantity
0.468 g
Type
reactant
Reaction Step One
Quantity
0.669 mL
Type
reactant
Reaction Step One
Name
Quantity
14 mL
Type
solvent
Reaction Step One
Quantity
0.415 g
Type
reactant
Reaction Step Two
Name
Quantity
25 mL
Type
solvent
Reaction Step Three

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